Cas no 88220-79-5 (2-Benzofurancarboxylic acid, 5-methoxy-4-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 5-methoxy-4-nitro-
• CAS No: 88220-79-5
• MF: C₁₀H₇NO₆
• MW: 237.165683031082
• CID: 640820
• PubChem ID: 13210979
• Update Time: 2025-04-19

2-Benzofurancarboxylic acid, 5-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-methoxy-4-nitro-
• 5-methoxy-4-nitro-1-benzofuran-2-carboxylic acid
• 88220-79-5
• DTXSID50528163

• Inchi： 1S/C10H7NO6/c1-16-7-3-2-6-5(9(7)11(14)15)4-8(17-6)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： YRXDIAYVPGUSGF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C(=C(C=CC1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.02733694g/mol
• Monoisotopic Mass: 237.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų